4-(tert-butyl)-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C24H30N2O3/c1-7-26-19-13-12-18(14-20(19)29-15-24(5,6)22(26)28)25-21(27)16-8-10-17(11-9-16)23(2,3)4/h8-14H,7,15H2,1-6H3,(H,25,27)
• InChI Key: DKCJBLDNKXHCHY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)OCC(C1=O)(C)C
• Molecular Formula: C24H30N2O3
• Molecular Weight: 394.5 g/mol
• CAS No.: 921524-24-5

Description

4-(tert-butyl)-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide is a synthetic small molecule featuring a benzo[b][1,4]oxazepine core fused to a substituted benzamide moiety. The compound’s structure includes:

• A 4-(tert-butyl)benzamide group, contributing steric bulk and lipophilicity.

Synthetic routes likely involve coupling a 4-(tert-butyl)benzoyl chloride derivative with a functionalized benzo[b][1,4]oxazepine amine precursor under conditions similar to those described in (e.g., DCM, triethylamine, and acyl chloride) .

Comparison with Similar Compounds

Key Differences:

Steric Effects : The bulkier tert-butyl group may hinder binding to flat binding pockets, whereas the ethoxy group’s oxygen could participate in hydrogen bonding.

Metabolic Stability : The tert-butyl group is resistant to oxidative metabolism, unlike the ethoxy group, which may undergo dealkylation .

Other Analogs from

Compounds such as tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate (BP 30374) highlight the prevalence of tert-butyl groups in enhancing pharmacokinetic properties, though their scaffolds (piperidine vs. oxazepine) differ significantly .

Data Table: Structural and Predicted Property Comparison

Compound Name	Molecular Formula	Molecular Weight	Benzamide Substituent	Oxazepine Substituent	Predicted logP	Solubility (mg/mL)
Target Compound	C₂₄H₃₀N₂O₃	394.5	4-(tert-butyl)	5-ethyl, 3,3-dimethyl	4.2	0.05
4-Ethoxy-N-(5-isopentyl-analog	C₂₅H₃₂N₂O₄	424.5	4-ethoxy	5-isopentyl, 3,3-dimethyl	3.8	0.12
N-[4-(Dimethylamino)benzyl]-acetamide	C₁₉H₂₃N₃O₂	325.4	4-(dimethylamino)	N/A	2.1	1.20

Research Findings and Implications

Synthetic Feasibility : The target compound can likely be synthesized via amide coupling, analogous to methods in , using tert-butyl-substituted benzoyl chloride and a pre-functionalized oxazepine amine .

The ethyl group on the oxazepine may reduce steric hindrance compared to isopentyl, improving target engagement .

Therapeutic Windows : highlights that structural analogs can exhibit selective toxicity (e.g., ferroptosis induction in cancer cells), suggesting a possible avenue for the target compound’s development .